Cas no 37593-06-9 (1-(4-Decylphenyl)ethan-1-one)

1-(4-Decylphenyl)ethan-1-one is a synthetic aromatic ketone characterized by its decyl-substituted phenyl group. This compound exhibits notable stability and lipophilicity, making it suitable for applications in organic synthesis, particularly as an intermediate in the production of specialty chemicals. Its long alkyl chain enhances solubility in nonpolar solvents, facilitating reactions in hydrophobic environments. The ketone functionality allows for further derivatization, enabling its use in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The compound's well-defined structure and consistent purity ensure reliable performance in research and industrial processes. Its thermal and chemical stability further contribute to its utility in high-temperature or reactive conditions.

1-(4-Decylphenyl)ethan-1-one structure

Product Name:1-(4-Decylphenyl)ethan-1-one

CAS No:37593-06-9

MF:C₁₈H₂₈O

MW:260.414325714111

MDL:MFCD00173754

CID:321410

PubChem ID:236813

Update Time:2025-05-26

1-(4-Decylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-Decylphenyl)ethanone
- 1-(4-Decylphenyl)ethan-1-one
- 1-(4-Decyl-phenyl)-aethanon
- 1-(4-decyl-phenyl)-ethanone
- 4-n-Decylacetophenone
- n-decyl-4' acetophenone
- p-(n-Decyl)-acetophenon
- p-n-decylacetophenone
- NSC-39801
- Maybridge1_002045
- DTXSID70958645
- CS-0357829
- A823784
- AKOS024349855
- FT-0605704
- NSC39801
- HMS547E21
- MFCD00173754
- SCHEMBL9997622
- 37593-06-9
- DB-018573
- G64541
- MDL： MFCD00173754
- Inchi： 1S/C18H28O/c1-3-4-5-6-7-8-9-10-11-17-12-14-18(15-13-17)16(2)19/h12-15H,3-11H2,1-2H3
- InChI Key： ICORQKDHLXIGHQ-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC(=CC=1)CCCCCCCCCC

Computed Properties

Exact Mass: 260.21414
Monoisotopic Mass: 260.214016
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 10
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 7
XLogP3: nothing
Topological Polar Surface Area: 17.1

Experimental Properties

Density: 0.911
Melting Point: 33 °C
Boiling Point: 371.4°Cat760mmHg
Flash Point: 156.6°C
Refractive Index: 1.491
PSA: 17.07
LogP: 5.57240

1-(4-Decylphenyl)ethan-1-one Security Information

Safety Term：S24/25

1-(4-Decylphenyl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D068230-250mg	1-(4-Decylphenyl)ethan-1-one	37593-06-9		250mg	$ 65.00	2022-06-06
TRC	D068230-500mg	1-(4-Decylphenyl)ethan-1-one	37593-06-9		500mg	$ 100.00	2022-06-06
Apollo Scientific	OR21901-1g	4'-(Dec-1-yl)acetophenone	37593-06-9		1g	£45.00	2025-02-19
Apollo Scientific	OR21901-5g	4'-(Dec-1-yl)acetophenone	37593-06-9		5g	£102.00	2025-02-19
1PlusChem	1P00CANL-5g	1-(4-DECYLPHENYL)ETHAN-1-ONE	37593-06-9	97%	5g	$232.00	2024-05-04
A2B Chem LLC	AF72881-5g	1-(4-DECYLPHENYL)ETHAN-1-ONE	37593-06-9	97%	5g	$212.00	2024-04-20
Ambeed	A365878-250mg	1-(4-Decylphenyl)ethanone	37593-06-9	97%	250mg	$31.0	2024-04-19
Ambeed	A365878-1g	1-(4-Decylphenyl)ethanone	37593-06-9	97%	1g	$86.0	2024-04-19
Ambeed	A365878-5g	1-(4-Decylphenyl)ethanone	37593-06-9	97%	5g	$290.0	2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTX489-250mg	1-(4-decylphenyl)ethan-1-one	37593-06-9	95%	250mg	￥159.0	2024-04-19